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Compound of Interest

Compound Name: Methyl 4-methoxyacetoacetate

Cat. No.: B150995

An In-depth Technical Guide to Methyl 4-methoxyacetoacetate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 4-methoxyacetoacetate is a versatile chemical intermediate with significant
applications in the pharmaceutical and chemical industries.[1] Its unique molecular structure,
featuring ester, ketone, and ether functional groups, makes it a valuable building block for the
synthesis of complex organic molecules.[1] Notably, it serves as a crucial precursor in the
production of several active pharmaceutical ingredients (APIs), including the antiretroviral drug
Dolutegravir.[2] This guide provides a comprehensive overview of Methyl 4-
methoxyacetoacetate, including its chemical and physical properties, detailed experimental
protocols for its synthesis, and its role in significant chemical transformations.

Chemical and Physical Properties

The fundamental properties of Methyl 4-methoxyacetoacetate are summarized in the tables
below, providing a ready reference for laboratory and research applications.

Table 1: Identifiers and General Properties
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Property Value Reference

CAS Number 41051-15-4 [3][4][5][6]

IUPAC Name methyl 4-methoxy-3- 3]

oxobutanoate

Molecular Formula CeH1004 [B1I51[7]

Molecular Weight 146.14 g/mol [31[5][6]

Appearance Colorless to pale yellow liquid [4117]

Form Liquid [6]
Table 2: Physical Properties

Property Value Reference

Boiling Point 89 °C at 8.5 mmHg [41[6]

Density 1.129 g/mL at 25 °C [4][6]

Refractive Index

n20/D 1.431

[4]16]

Flash Point 87 °C (closed cup) [6]
Highly soluble in polar organic
Solubility solvents, slightly soluble in [1]

water

Table 3: SpectroscopicData

Technique Data Available Reference
1H NMR Spectrum available [31[8]
13C NMR Spectrum available [3]

Mass Spectrometry (GC-MS)

Data available

[3]

Infrared Spectroscopy (FTIR)

Spectrum available

[3](°]
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Experimental Protocols

The most common method for the synthesis of Methyl 4-methoxyacetoacetate involves the
nucleophilic substitution of methyl 4-chloroacetoacetate with a methoxide source.[2] Detailed
experimental procedures are outlined below.

Synthesis from Methyl 4-chloroacetoacetate using
Sodium Methoxide

This procedure details the synthesis of Methyl 4-methoxyacetoacetate via the reaction of
methyl 4-chloroacetoacetate with sodium methoxide in acetonitrile.

Materials:

Sodium methoxide (113.4 g, 2.1 mol)

Acetonitrile (150 ml)

Methyl 4-chloroacetoacetate (150.5 g, 1 mol)

Distilled water (350 ml)

Acetic acid (9 g)

32% Hydrochloric acid

Magnesium sulfate
Procedure:
e Suspend sodium methoxide in acetonitrile in a reaction vessel.

» Slowly add methyl 4-chloroacetoacetate to the suspension over 5 minutes. The temperature
of the reaction mixture will rise; maintain it at 68-70°C by cooling.

 After the addition is complete, continue stirring the mixture at 70°C for an additional 25
minutes.[10]
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e Pour the reaction mixture into a solution of distilled water and acetic acid. Adjust the pH to 6-
7 by adding 32% hydrochloric acid.[10]

o Separate the organic layer using a separatory funnel.

o Extract the aqueous layer three times with 200 ml of acetonitrile each time.
o Combine all organic phases and dry over magnesium sulfate.

o Concentrate the solution on a rotary evaporator to remove the solvent.

» Purify the crude product by distillation at 55°-57° C under a pressure of 0.6 mbar to yield
pure Methyl 4-methoxyacetoacetate.[10] The expected yield is approximately 90.6%.[10]

Synthesis using Sodium Hydride and Sodium Methoxide

This alternative method utilizes sodium hydride to generate the methoxide in situ.

Materials:

Anhydrous toluene

Industrial sodium hydride

Methyl 4-chloroacetoacetate

Methanol solution of sodium methoxide

Acid for pH adjustment

Procedure:

 In a nitrogen atmosphere, rinse industrial sodium hydride with anhydrous toluene in the
reactor.

o Add methyl 4-chloroacetoacetate to the reactor.

e At atemperature of 10-15°C, slowly add a methanol solution of sodium methoxide.
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After the addition, stir the reaction mixture for 3-5 hours at 20-25°C.[11]

Adjust the pH with acid and allow the layers to separate.

Perform reduced pressure distillation on the toluene layer to remove the solvent.

Further purify the crude product by reduced pressure distillation to obtain the final product.
[11]

Role in Pharmaceutical Synthesis

Methyl 4-methoxyacetoacetate is a pivotal intermediate in the synthesis of several HIV
integrase inhibitors, such as dolutegravir, bictegravir, and cabotegravir.[2] The following
diagram illustrates the logical workflow of its application in the synthesis of a key intermediate
for these antiviral drugs.

Reaction with Cyclization with
Methyl 4-methoxyacetoacetate wm» (E)-methyl 2-(((2,2-dimethoxyethyl)amino)methylene)-4-methoxy-3-oxobutanoate dimethyl oxalate Dolutegravir

Click to download full resolution via product page

Caption: Synthetic pathway from Methyl 4-methoxyacetoacetate to a key intermediate for
Dolutegravir.

Safety and Handling

Methyl 4-methoxyacetoacetate is classified as a combustible liquid and requires careful
handling in a well-ventilated area.[6][12] It can cause skin and serious eye irritation, and may
cause respiratory irritation.[3][6][13]

Precautionary Measures:

o Wear appropriate personal protective equipment (PPE), including safety goggles and gloves.
[6][12]

e Avoid breathing vapors or mist.[13]
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» Handle in a well-ventilated area or use a local exhaust ventilation system.[7][12]
o Keep away from heat, sparks, and open flames.[1][7]

» Store in a tightly closed container in a cool, dry place.[7]

First Aid:

 In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing. If irritation persists, seek medical
attention.[7][13]

 In case of skin contact: Remove contaminated clothing and rinse skin with plenty of water.[7]
[12]

e If inhaled: Move the person to fresh air and keep them comfortable for breathing.[7][12]

If swallowed: Rinse mouth with water.[12]

This technical guide provides essential information for the safe and effective use of Methyl 4-
methoxyacetoacetate in a research and development setting. Always refer to the specific
Safety Data Sheet (SDS) for the most detailed and up-to-date safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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